Cas no 2228825-74-7 (4-bromo-3-(1H-imidazol-4-yl)phenol)

• Product Name: 4-bromo-3-(1H-imidazol-4-yl)phenol
• CAS No: 2228825-74-7
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 5786968
• PubChem ID: 165640184
• Update Time: 2025-05-25

4-bromo-3-(1H-imidazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2228825-74-7
• 4-bromo-3-(1H-imidazol-4-yl)phenol
• EN300-1904742

• Inchi： 1S/C9H7BrN2O/c10-8-2-1-6(13)3-7(8)9-4-11-5-12-9/h1-5,13H,(H,11,12)
• InChI Key： BXJPQPHEUFIALH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1=CN=CN1)O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-bromo-3-(1H-imidazol-4-yl)phenol

4-Bromo-3-(1H-Imidazol-4-yl)Phenol: A Comprehensive Overview

4-Bromo-3-(1H-imidazol-4-yl)phenol (CAS No. 2228825-74-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a bromine atom, an imidazole ring, and a phenolic group. The combination of these functional groups imparts a wide range of chemical and biological properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-bromo-3-(1H-imidazol-4-yl)phenol involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. One common approach to prepare this compound is through the substitution reaction of bromophenol derivatives with imidazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the process. These improvements are particularly relevant in the context of green chemistry and sustainable practices.

From a structural standpoint, 4-bromo-3-(1H-imidazol-4-yl)phenol exhibits interesting physical and chemical properties. The presence of the imidazole ring introduces aromaticity and conjugation, which enhance its stability and reactivity. The phenolic group, on the other hand, contributes to hydrogen bonding capabilities, making it suitable for applications in drug design and materials science. Recent studies have also explored the influence of substituents on the electronic properties of this compound, shedding light on its potential as a building block for advanced materials.

The biological activity of 4-bromo-3-(1H-imidazol-4-yl)phenol has been extensively studied in recent years. Researchers have reported its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise in anticancer research, with experiments indicating its ability to induce apoptosis in cancer cells while sparing healthy cells. These findings underscore its potential as a lead compound for drug development.

In terms of applications, 4-bromo-3-(1H-imidazol-4-yl)phenol finds use in various industries. Its ability to act as a precursor for more complex molecules makes it invaluable in pharmaceutical synthesis. Furthermore, its unique electronic properties render it suitable for applications in electronics and optoelectronics. Recent breakthroughs in nanotechnology have also explored its potential as a component in advanced materials such as conductive polymers and sensors.

Looking ahead, the future of 4-bromo-3-(1H-imidazol-4-yl)phenol seems bright. Ongoing research is focused on optimizing its synthesis pathways, enhancing its bioavailability, and exploring new therapeutic targets. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new dimensions for this versatile compound.